Cas no 917814-64-3 ((3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine)

(3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine structure
917814-64-3 structure
Product Name:(3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine
CAS No:917814-64-3
MF:C44H42B2N6O4
MW:740.464089870453
CID:784177
Update Time:2023-08-03

(3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-(3-methylphenyl)-, compd. with 4,4'-bipyridine (2:3)
    • (3-methylphenyl)boronic acid,4-pyridin-4-ylpyridine
    • (3-Methylphenyl)boronic acid--4,4'-bipyridine (2/3)
    • (3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine
    • Inchi: 1S/3C10H8N2.2C7H9BO2/c3*1-5-11-6-2-9(1)10-3-7-12-8-4-10;2*1-6-3-2-4-7(5-6)8(9)10/h3*1-8H;2*2-5,9-10H,1H3
    • InChI Key: SWNNACMPIVSNOI-UHFFFAOYSA-N
    • SMILES: OB(C1=CC=CC(C)=C1)O.OB(C1=CC=CC(C)=C1)O.N1C=CC(=CC=1)C1C=CN=CC=1.N1C=CC(=CC=1)C1C=CN=CC=1.N1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Topological Polar Surface Area: 158
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